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Compound of Interest

Compound Name: 17-Hydroxy sprengerinin C

Cat. No.: B2633744

Essential Safety and Handling Guide for 17a-
Hydroxyprogesterone

This guide provides critical safety, handling, and disposal information for laboratory personnel
working with 17a-Hydroxyprogesterone. The following procedures are designed to ensure a
safe laboratory environment and proper management of this compound.

Chemical Identifier:

« Name: 17a-Hydroxyprogesterone

« Synonyms: 17a-Hydroxy-4-pregnene-3,20-dione, NSC 15468, 17-OHP[1][2]

« CAS Number: 68-96-2[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

17a-Hydroxyprogesterone is classified as a hazardous substance. All personnel must adhere to
the following PPE requirements to minimize exposure risk.

Summary of Hazards:
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Hazard Statement

Classification

H315: Causes skin irritation

Skin Irritant

H319: Causes serious eye irritation

Eye Irritant

H335: May cause respiratory irritation

Respiratory Tract Irritant

H360: May damage fertility or the unborn child

Reproductive Toxicity

H411: Toxic to aquatic life with long lasting

effects

Chronic Aquatic Toxicity

Required Personal Protective Equipment (PPE):

Protection Type

Specification

Safety glasses with side-shields conforming to
NIOSH (US) or EN 166 (EU) standards. Tightly

Eye/Face o
fitting safety goggles are also recommended.[3]
[4]
Impervious, chemical-resistant gloves

Skin (inspected prior to use). Fire/flame resistant and

impervious clothing. Lab coat.[4]

Respiratory

Use only in a well-ventilated area or under a
laboratory fume hood.[1][3] If exposure limits are
exceeded, a full-face respirator with appropriate

cartridges should be used.[4]

Operational and Handling Protocols

Strict adherence to the following operational procedures is mandatory to ensure safety and

prevent contamination.

Handling Workflow:
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Preparation

Obtain Special Instructions

l

Read and Understand SDS

l

Ensure Adequate Ventilation

:

Inspect and Don PPE

Handling
4

Weigh/Measure in Fume Hood

l

Avoid Dust/Aerosol Formation

:

Avoid Contact with Skin and Eyes

l

No Eating, Drinking, or Smoking

Post-Handling
y

Decontaminate Work Area

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of 17a-Hydroxyprogesterone.
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First Aid Procedures:

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation o ) ) )
respiration and seek immediate medical

attention.[1][3]

Immediately remove contaminated clothing.
, Wash the affected area with plenty of soap and
Skin Contact ] ]
water for at least 15 minutes. Seek medical

advice if irritation occurs.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact i i i i

present. Seek immediate medical attention from

an ophthalmologist.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) _ . .
unconscious person. Seek immediate medical

attention.[1][3]

Experimental Protocols: Sample Preparation

The following outlines a general procedure for preparing standard solutions of 170a-
Hydroxyprogesterone for experimental use, based on common laboratory practices.

Stock and Working Solution Preparation:
e Stock Solution (1 mg/mL):

o Prepare in methanol.

o Store at -20°C for up to 6 months.[5]

e Working Standard Solutions:
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o Prepare by diluting the stock solution with deionized water to the desired lower

concentrations.[5]

o Store in a refrigerator for up to one month.[5]

Disposal Plan

Proper disposal of 17a-Hydroxyprogesterone and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Decision Tree:

Material to Dispose

Is Material Contaminated?

No (Container)

Dispose as Hazardous Waste Rinse Container (if applicable)

l

Consult Local Regulations Dispose of Empty Container

Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: A decision-making diagram for the proper disposal of 17a-Hydroxyprogesterone

waste.
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Disposal Guidelines:

o Waste material must be disposed of in accordance with national and local regulations.

o Dispose of contents and container to an approved waste disposal plant.[1]

e Avoid release to the environment and collect any spillage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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